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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde-d4

Cat. No.: B561862 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitrobenzaldehyde-d4 in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 2-Nitrobenzaldehyde-d4

Synonyms: 2,3,4,5-tetradeuterio-6-nitrobenzaldehyde[1]

CAS Number: 1020718-69-7[1]

Molecular Formula: C₇HD₄NO₃

Hazard Identification and Personal Protective Equipment
(PPE)
2-Nitrobenzaldehyde-d4 is considered a hazardous substance.[2] It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][3][4] It is a

combustible solid, and fine dust can form explosive mixtures with air.[2] Adherence to the

following PPE guidelines is mandatory.
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PPE Category Specification Rationale

Hand Protection
Nitrile or butyl rubber gloves.

Inspect before use.[2][5]

To prevent skin contact with

the chemical.

Eye and Face Protection
Safety goggles with side-

shields or a face shield.[2][3][5]

To protect eyes from splashes

and airborne particles.

Skin and Body Protection
A properly fitted, fully buttoned

lab coat.[5]

To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a chemical fume hood.

[5] If a fume hood is not

available, a NIOSH/MSHA

approved respirator is

required.[3]

To prevent inhalation of dust or

vapors.

Footwear Closed-toe shoes.[5] To protect feet from spills.

First Aid Measures
Immediate action is crucial in case of exposure.
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Exposure Route First Aid Protocol

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention.[3][4]

Skin Contact

Immediately wash off with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek medical attention if irritation

persists.[3][4]

Inhalation

Remove from exposure and move to fresh air

immediately. If breathing is difficult, give oxygen.

If not breathing, give artificial respiration. Seek

immediate medical attention.[3]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a physician or poison control

center immediately.[3][4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is essential for the safe handling of 2-Nitrobenzaldehyde-d4.

1. Preparation:

Consult the Safety Data Sheet (SDS) before beginning any work.

Ensure a chemical fume hood is available and functioning correctly.[5]

Verify that an eyewash station and safety shower are accessible and operational.[3]

Assemble all necessary equipment and reagents.

Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

2. Handling and Use:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC128400250&productDescription=2-NITROBENZALDEHYDE%2C+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.astechireland.ie/sites/default/files/2024-01/SDB_4224_GB_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC128400250&productDescription=2-NITROBENZALDEHYDE%2C+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.astechireland.ie/sites/default/files/2024-01/SDB_4224_GB_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC128400250&productDescription=2-NITROBENZALDEHYDE%2C+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128400250&productDescription=2-NITROBENZALDEHYDE%2C+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.astechireland.ie/sites/default/files/2024-01/SDB_4224_GB_EN.pdf
https://www.benchchem.com/product/b561862?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_Methyl_6_nitrobenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC128400250&productDescription=2-NITROBENZALDEHYDE%2C+99%2B+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b561862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conduct all weighing and handling of the solid compound within a chemical fume hood to

avoid dust generation.[5]

Use only outdoors or in a well-ventilated area.[6]

Avoid all personal contact, including inhalation of dust.[2]

Keep the container tightly closed when not in use.[6]

Do not eat, drink, or smoke in the handling area.[6]

Wash hands thoroughly after handling the chemical.[6]

3. In Case of a Spill:

Evacuate the immediate area and alert colleagues and the supervisor.[5]

Remove all ignition sources.[2]

Wearing appropriate PPE, cover the spill with a dry, inert absorbent material.

Carefully sweep or vacuum the material, avoiding dust generation.[6]

Collect the contaminated material in a clearly labeled, sealed container for hazardous waste

disposal.[5][6]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[2]

1. Waste Collection:

Solid Waste: Place contaminated disposables (e.g., weighing paper, gloves, absorbent

material) into a designated, labeled, and sealed container for solid chemical waste.[5]

Unused Chemical: Dispose of unused or expired 2-Nitrobenzaldehyde-d4 as hazardous

waste. Do not mix with other waste. Keep it in its original container.
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Contaminated Solutions: Collect any solutions containing 2-Nitrobenzaldehyde-d4 in a

labeled, sealed container for liquid hazardous waste.

2. Disposal Procedure:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Consult with your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures and to arrange for pickup by a licensed hazardous waste disposal

service.

Do not dispose of 2-Nitrobenzaldehyde-d4 down the drain or in regular trash.[2]

Experimental Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of 2-Nitrobenzaldehyde-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b561862#personal-protective-equipment-for-handling-
2-nitrobenzaldehyde-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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